Cas no 2223054-84-8 (1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole)
2223054-84-8 structure
Product Name:1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
CAS No:2223054-84-8
MF:C16H21BN2O2
MW:284.161144018173
CID:6811040
PubChem ID:133551355
Update Time:2025-03-03
1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
- 1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
- CS-31458
- 2223054-84-8
-
- Inchi: 1S/C16H21BN2O2/c1-12-9-13(11-14(10-12)19-8-6-7-18-19)17-20-15(2,3)16(4,5)21-17/h6-11H,1-5H3
- InChI Key: LNJZOTODCJNHLU-UHFFFAOYSA-N
- SMILES: O1B(C2C=C(C)C=C(C=2)N2C=CC=N2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 284.1696081Da
- Monoisotopic Mass: 284.1696081Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3Ų
1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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